Cas no 157381-42-5 (MAP4)

• Product Name: MAP4
• CAS No: 157381-42-5
• MF: C₅H₁₂NO₅P
• MW: 197.126242637634
• CID: 65470
• PubChem ID: 1795545
• Update Time: 2025-04-18

MAP4 Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-methyl-4-phosphonobutanoic acid
• MAP4
• A-METHYL-L-CCG 1
• MCCG
• 4-Phosphono-L-isovaline
• a-Methyl-L-AP 4
• MTAP4
• α-Methyl-AP4
• (2S,3S,4S)-MCCG
• ALPHA-METHYL-AP4
• ALPHA-METHYL-L-CCG I
• Microtubule-associated protein 4
• L-Isovaline, 4-phosphono-
• SR-01000597625
• DTXSID40935660
• SR-01000597625-1
• Q27083516
• GTPL1414
• 157381-42-5
• HY-101164
• SCHEMBL179781
• AKOS006272533
• NCGC00024744-01
• CHEMBL1488784
• J-009412
• (2S)-2-amino-2-methyl-4-phosphonobutanoic acid
• Tocris-0711
• (S)-MAP4
• NCGC00024744-02
• CS-0020934
• DA-75315

• Inchi： 1S/C5H12NO5P/c1-5(6,4(7)8)2-3-12(9,10)11/h2-3,6H2,1H3,(H,7,8)(H2,9,10,11)/t5-/m0/s1
• InChI Key： HONKEGXLWUDTCF-YFKPBYRVSA-N
• SMILES： P(CC[C@](C(=O)O)(C)N)(=O)(O)O

Computed Properties

• Exact Mass: 197.04500
• Monoisotopic Mass: 197.04530948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• XLogP3: -4.2
• Topological Polar Surface Area: 131

Experimental Properties

• Color/Form: White solid
• PSA: 130.66000
• LogP: 0.05650
• Solubility: Not determined

MAP4 Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives